Cas no 640767-46-0 (2-(Cyclopentylmethoxy)aniline)

• Product Name: 2-(Cyclopentylmethoxy)aniline
• CAS No: 640767-46-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 961136
• PubChem ID: 19754712
• Update Time: 2025-04-19

2-(Cyclopentylmethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(cyclopentylmethoxy)- (9CI)
• 2-(CYCLOPENTYLMETHOXY)ANILINE
• AG-A-32397
• AG-G-40026
• BB 0253572
• BENZENAMINE, 2-(CYCLOPENTYLMETHOXY)-
• CTK5C0643
• MolPort-003-991-914
• SureCN1340888
• AKOS005264353
• 640767-46-0
• DTXSID40599564
• SKSAVLKFSOXOTH-UHFFFAOYSA-N
• SCHEMBL1340888
• DB-285031
• 2-(Cyclopentylmethoxy)aniline

• MDL： MFCD08687508
• Inchi： 1S/C12H17NO/c13-11-7-3-4-8-12(11)14-9-10-5-1-2-6-10/h3-4,7-8,10H,1-2,5-6,9,13H2
• InChI Key： SKSAVLKFSOXOTH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)CC1CCCC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers